Cas no 32081-55-3 (Butanethioamide,3-imino-)

• Product Name: Butanethioamide,3-imino-
• CAS No: 32081-55-3
• Molecular Formula: C₄H₈N₂S
• Molecular Weight: 116.18472
• CID: 319547
• PubChem ID: 3034562

Butanethioamide,3-imino- Properties

Names and Identifiers

• Butanethioamide,3-imino-
• 3-iminobutanethioamide
• 3-amino-but-2-enethioic acid amide
• 3-Iminobutanimidothioic acid
• 3-Imino-monothio-buttersaeureamid
• 3-Imino-thio-buttersaeure-amid
• 3-Iminothiobutyramide
• AC1MHXRJ
• BRN 2409849
• Butanethiol, 1,3-diimino-
• Butyramide, 3-iminothio-
• NSC119866
• 32081-55-3
• AKOS006339952
• SCHEMBL3071361
• NSC-119866
• NSC 119866
• DTXSID001314357
• WTLPHPYGHRSUHK-UHFFFAOYSA-N
• 3-Iminobutanimidothioic acid #

• InChIKey： WTLPHPYGHRSUHK-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H8N2S/c1-3(5)2-4(6)7/h5H,2H2,1H3,(H2,6,7)
• SMILES： N=C(C)CC(=S)N

Computed Properties

• Exact Mass: 116.04094
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 116.04081944g/mol
• Heavy Atom Count: 7
• Complexity: 97.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 82Ų

Experimental Properties

• PSA: 49.87